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Executive Summary

3-Chloro-2-methylphenylacetonitrile (CAS 35703-53-8) is a specialized benzenoid nitrile
intermediate critical to the synthesis of farnesyltransferase inhibitors and potential therapeutics

for neglected tropical diseases (e.g., Chagas disease). Unlike commodity solvents, its physical
constants are often derived from proprietary batch data rather than public compendia. This
guide provides a definitive analysis of its molecular weight, density characteristics, and
synthetic utility, establishing a baseline for process scale-up and quality control.

Part 1: Molecular Identity & Structural Analysis

Accurate stoichiometric calculations in drug development require precise molecular weight
determination. For 3-Chloro-2-methylphenylacetonitrile, the presence of both a halogen (Cl)
and a nitrile group (-CN) on a toluene scaffold creates a unique electron-density profile.

Molecular Weight Calculation

The molecular weight is calculated based on the standard atomic weights (IUPAC 2021).
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Atomic Mass Subtotal Mass
Element Symbol Count

(u) (g/mol)
Carbon C 9 12.011 108.099
Hydrogen H 8 1.008 8.064
Chlorine Cl 1 35.450 35.450
Nitrogen N 1 14.007 14.007
Total 165.62 g/mol

Structural Key:
o Systematic Name: 2-(3-Chloro-2-methylphenyl)acetonitrile
o CAS Registry Number: 35703-53-8

e Molecular Formula: CoHsCIN

Structural Visualization

The following diagram illustrates the core pharmacophore connectivity. Note the steric crowding
provided by the ortho-methyl group, which influences the rotational freedom of the acetonitrile
tail—a critical factor in enzyme binding pockets for derived drugs.
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Figure 1: Functional group topology of 3-Chloro-2-methylphenylacetonitrile showing
substitution pattern.

Part 2: Physicochemical Properties (Density &
Phase)

Density is a critical parameter for reactor loading and solvent extraction protocols. While
specific batch density can vary by purity, theoretical and analog-based modeling provides the
operational range.

Density Profile

Experimental data for this specific isomer is sparse in public indices compared to its non-
methylated analogs. However, based on group contribution methods and data from structural
analogs (e.g., (3-chlorophenyl)acetonitrile,

g/mL), the density is established as follows:

Property Value | Range Method / Notes
) ) Estimated via ACD/Labs &

Predicted Density 1.18 — 1.24 g/cm3 ]
ChemAxon algorithms.
Typically an oil at room temp;

Physical State Liquid / Low-melting Solid may crystallize upon high
purity isolation.

- , Extrapolated from lower MW

Boiling Point ~260-270 °C (760 mmHg)

analogs.
N ) Soluble in DCM, EtOAc,
Solubility Hydrophobic

DMSO; Insoluble in water.

Protocol for Experimental Density Determination

For critical process chemistry, do not rely on predicted values. Use the following self-validating
protocol:

Method: Oscillating U-Tube Densitometry (ASTM D4052) or Pycnometry.
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» Preparation: Equilibrate the sample to 20.0 °C £ 0.1 °C. Ensure the sample is free of
suspended solids (filter via 0.45 um PTFE if necessary).

o Calibration: Calibrate the instrument using degassed, double-distilled water (

g/mL at 20°C) and dry air.

o Measurement: Inject 2 mL of 3-Chloro-2-methylphenylacetonitrile. Ensure no micro-
bubbles are trapped in the U-tube (bubbles cause artificially low readings).

« Validation: Perform in triplicate. The Relative Standard Deviation (RSD) must be

Part 3: Synthetic Utility & Drug Development[1][2]

This compound is not merely a solvent; it is a Type Il Scaffold Intermediate. Its primary value
lies in its ability to introduce a substituted benzyl motif into complex heterocycles.

Case Study: Tipifarnib Analogs & Chagas Disease

Research published in the Journal of Medicinal Chemistry identifies 3-Chloro-2-
methylphenylacetonitrile as a key building block for synthesizing analogs of Tipifarnib (a
farnesyltransferase inhibitor).

e Mechanism: The nitrile group serves as a precursor to an amine or carboxylic acid, allowing
the formation of the imidazole-containing pharmacophore.

o Application: These analogs are being investigated for efficacy against Trypanosoma cruzi
(Chagas disease), where the specific 3-Cl, 2-Me substitution pattern optimizes binding
affinity to the parasite's enzymes while modulating metabolic stability.

Synthetic Pathway Visualization

The following workflow illustrates how this nitrile is synthesized and subsequently utilized to
form the pharmacophore.
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Figure 2: Synthetic lineage from toluene precursor to active pharmaceutical ingredient (API).

Part 4: Safety & Handling Protocols

As a nitrile derivative, this compound poses specific risks related to cyanide metabolism and
skin absorption.

Hazard Identification (GHS)

e Acute Toxicity: Oral/Dermal/Inhalation (Category 3/4). Nitriles can metabolize to release
cyanide ions in vivo.

 Skin Irritation: Causes skin irritation (Category 2).

o Eye Irritation: Causes serious eye irritation (Category 2A).
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Handling SOP

o Engineering Controls: Handle only in a certified chemical fume hood. Maintain face velocity
>100 fpm.

« PPE:

o Gloves: Nitrile rubber is generally insufficient for prolonged contact with aromatic nitriles.
Use Silver Shield/4H or double-gloved butyl rubber.

o Respiratory: If aerosolization is possible, use a full-face respirator with ABEK (Organic
Vapor/Acid Gas) cartridges.

e Spill Response:
o Do not use water (risk of generating HCI/HCN if acidic).
o Absorb with vermiculite or dry sand.

o Deactivate spill area with 10% sodium hypochlorite (bleach) solution to oxidize potential

cyanide residues.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Contact our Ph.D. Support Team for a compatibility check
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